Cas no 1361529-86-3 (6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361529-86-3
• MF: C₁₂H₃Cl₅F₃NO
• MW: 411.418528795242
• CID: 4920155
• Update Time: 2025-08-05

6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H3Cl5F3NO/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-2-4(22)21-11(3)12(18,19)20/h1-2H,(H,21,22)
• InChI Key： IPYRJCWWBZCHEF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(NC=1C(F)(F)F)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 519
• XLogP3: 5.4
• Topological Polar Surface Area: 29.1

Additional information on 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine

Introduction to 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361529-86-3)

6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine, a compound with the chemical identifier CAS No. 1361529-86-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a hydroxyl group, a perchlorophenyl moiety, and a trifluoromethyl substituent on a pyridine backbone, exhibits intriguing chemical and biological properties that make it a subject of intense research interest.

The structural composition of 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine imparts upon it distinct electronic and steric characteristics. The presence of the trifluoromethyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and metabolic stability. Conversely, the perchlorophenyl substituent introduces rigidity and electronic bulk, influencing both the compound's solubility profile and its potential interactions with biological targets. The hydroxyl group further adds to the molecule's versatility, enabling various functionalization strategies and hydrogen bonding capabilities.

In recent years, there has been a surge in research focusing on developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine has emerged as a promising candidate for further exploration. Its unique structural motifs suggest potential applications in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of functional groups present in this compound allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific biological functions. For instance, the hydroxyl group can be readily converted into esters or ethers, while the trifluoromethyl group can be used to enhance metabolic stability against oxidative degradation.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SARs) in drug discovery. Compounds like 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine serve as valuable building blocks in medicinal chemistry campaigns. By systematically modifying their core structures, researchers can identify lead compounds with enhanced efficacy and reduced toxicity profiles. This approach has been instrumental in accelerating the development of novel therapeutics across multiple therapeutic areas.

Recent advancements in computational chemistry have further facilitated the exploration of such complex molecules. Molecular modeling techniques allow researchers to predict the binding modes of 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine with biological targets with high accuracy. These predictions can guide experimental efforts and help optimize the compound's pharmacological properties before costly synthesis and testing phases.

The synthesis of 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps often include nucleophilic aromatic substitution reactions to introduce the perchlorophenyl moiety, followed by electrophilic aromatic substitution to incorporate the trifluoromethyl group. The final step typically involves hydroxylation at the sixth position of the pyridine ring, which can be achieved through various catalytic methods.

In conclusion, 6-Hydroxy-3-(perchlorophenyl)-2-(trifluoromethyl)pyridine represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of functional groups and its potential as an intermediate in drug discovery make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in shaping the future of medicinal chemistry.